Cas no 683220-26-0 (Ethyl 2-(2-bromophenyl)-2-cyanoacetate)

• Product Name: Ethyl 2-(2-bromophenyl)-2-cyanoacetate
• CAS No: 683220-26-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD03412592
• CID: 5606392
• PubChem ID: 62878921
• Update Time: 2025-05-24

Ethyl 2-(2-bromophenyl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-bromophenyl)-2-cyanoacetate
• Benzeneacetic acid, 2-bromo-α-cyano-, ethyl ester
• 683220-26-0
• AKOS012175131
• EN300-9214427
• Ethyl 2-(2-bromophenyl)-2-cyanoacetate

• MDL： MFCD03412592
• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)9(7-13)8-5-3-4-6-10(8)12/h3-6,9H,2H2,1H3
• InChI Key： TWVZHVARRDRHKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±27.0 °C(Predicted)

Additional information on Ethyl 2-(2-bromophenyl)-2-cyanoacetate

Ethyl 2-(2-bromophenyl)-2-cyanoacetate (CAS No: 683220-26-0)

Ethyl 2-(2-bromophenyl)-2-cyanoacetate is a versatile organic compound with the CAS registry number 683220-26-0. This compound, often abbreviated as EBCA, is a key intermediate in organic synthesis, particularly in the development of biologically active molecules. Its structure consists of a cyano group attached to an acetate moiety, which is further connected to an ethyl group and a bromophenyl ring. The presence of the bromine atom on the aromatic ring introduces unique electronic properties, making it an interesting target for various chemical transformations.

Recent studies have highlighted the potential of EBCA in drug discovery, especially in the design of kinase inhibitors and other therapeutic agents. The compound's ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of novel heterocyclic compounds, which are known for their pharmacological activities. For instance, researchers have successfully utilized EBCA as a precursor for constructing quinazoline derivatives, which exhibit potent anti-cancer properties.

The synthesis of Ethyl 2-(2-bromophenyl)-2-cyanoacetate typically involves a multi-step process that begins with the bromination of acetophenone derivatives. This is followed by cyanation and esterification steps to introduce the cyano and ethyl groups, respectively. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its use in downstream applications.

In terms of physical properties, EBCA is a white crystalline solid with a melting point of approximately 78°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for various organic reactions that require homogeneous mixing.

The compound's reactivity is primarily influenced by its functional groups. The cyano group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the adjacent carbonyl carbon. This makes EBCA susceptible to nucleophilic attacks, particularly from amine or hydroxide ions. Such reactivity has been harnessed in peptide coupling reactions and other bioconjugation strategies.

From an environmental perspective, EBCA's degradation pathways have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are crucial for understanding its fate in waste treatment processes and natural environments.

In conclusion, Ethyl 2-(2-bromophenyl)-2-cyanoacetate (CAS No: 683220-26-0) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity continue to make it an important tool for chemists and pharmacologists alike.